Cas no 1275362-21-4 (1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole)

• Product Name: 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole
• CAS No: 1275362-21-4
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5178190
• PubChem ID: 55240347
• Update Time: 2025-10-28

1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-dimethoxyphenyl)methyl]-1H-pyrazole
• 1-[(3,4-dimethoxyphenyl)methyl]pyrazole
• 1H-Pyrazole, 1-[(3,4-dimethoxyphenyl)methyl]-
• 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole

• Inchi： 1S/C12H14N2O2/c1-15-11-5-4-10(8-12(11)16-2)9-14-7-3-6-13-14/h3-8H,9H2,1-2H3
• InChI Key： BGCJTZNRVXFNJI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CN1C=CC=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 213
• XLogP3: 1.8
• Topological Polar Surface Area: 36.3

Additional information on 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole

Professional Introduction to Compound with CAS No 1275362-21-4 and Product Name: 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole

1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole, identified by the CAS number 1275362-21-4, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrazole core substituted with a 3,4-dimethoxyphenyl moiety, which imparts distinct electronic and steric characteristics, making it a valuable scaffold for further chemical modifications and biological evaluations.

The 3,4-dimethoxyphenyl group is a key feature of this compound, contributing to its potential pharmacological activity. This aromatic ring system is known for its ability to interact with various biological targets, including enzymes and receptors. The methoxy substituents at the 3rd and 4th positions enhance the lipophilicity of the molecule, which can be advantageous for membrane permeability and bioavailability in drug formulations. Such structural attributes have made this compound a subject of interest in the design of novel therapeutic agents.

In recent years, there has been a growing focus on pyrazole derivatives as pharmacophores in medicinal chemistry. Pyrazole compounds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The presence of the 1-(3,4-dimethoxyphenyl)methyl group in 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole suggests that it may exhibit similar bioactivities. Current research is exploring the potential of this compound as a lead molecule for developing new drugs targeting various diseases.

One of the most promising areas of research involving 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole is its application in oncology. Pyrazole derivatives have shown significant promise in preclinical studies as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The 3,4-dimethoxyphenyl moiety may facilitate interactions with specific binding sites on these targets, leading to potent inhibitory effects. Furthermore, the structural flexibility of this compound allows for further derivatization to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

Another area of interest is the potential use of 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole in inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. The compound's ability to modulate inflammatory pathways has been investigated in several preclinical models. Studies suggest that it may interfere with key pro-inflammatory mediators, thereby reducing inflammation and alleviating symptoms associated with these conditions.

The synthesis of 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce the necessary functional groups while maintaining the integrity of the pyrazole core. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to construct the aromatic ring system efficiently. These synthetic approaches are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

In addition to its pharmacological potential, 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole has been studied for its role in chemical biology research. The compound serves as a valuable tool for investigating enzyme mechanisms and identifying new drug targets. Its unique structural features allow researchers to probe interactions with biological macromolecules using spectroscopic and computational methods. Such studies contribute to our understanding of disease pathways and inform the development of more effective therapeutic strategies.

The future prospects for 1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole are promising, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery process. Advances in computational chemistry and high-throughput screening technologies will further enhance the efficiency of identifying novel derivatives with improved properties.

In conclusion,1-(3,4-dimethoxyphenyl)methyl-1H-pyrazole (CAS No 1275362-21-4) represents a significant compound with diverse potential applications in pharmaceutical chemistry and medicinal biology. Its unique structural features make it a valuable scaffold for drug development, particularly in oncology and inflammatory diseases. Ongoing research continues to explore its full therapeutic potential, paving the way for new treatments that could improve patient outcomes worldwide.